Cas no 40673-25-4 (4-Chloro-2-hydroxypyridine)

4-Chloro-2-hydroxypyridine structure
4-Chloro-2-hydroxypyridine structure
Product Name:4-Chloro-2-hydroxypyridine
CAS No:40673-25-4
MF:C5H4ClNO
MW:129.544360160828
MDL:MFCD03093022
CID:55272
PubChem ID:354333436
Update Time:2025-04-18

4-Chloro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-hydroxypyridine
    • 2-HYDROXY-4-CHLOROPYRIDINE
    • 4-chloro-1H-pyridin-2-one
    • 4-Chloro-2-pyridinol
    • 4-Chloro-2(1H)-pyridinone
    • 4-Chloro-2-pyridone
    • 4-Chloro-1,2-dihydropyridin-2-one
    • 4-Chloropyridin-2-ol
    • 2(1H)-Pyridinone, 4-chloro-
    • 2(1H)-Pyridinone,4-chloro-
    • 4-CHLORO-2(1H)-PYRIDONE
    • 4-chloropyridone
    • 4-chloro pyridone
    • PubChem9621
    • 4-chloro-pyridin-2-ol
    • 2-hydroxy-4-chloro-pyridine
    • 4-chloropyridin-2(1H)-one
    • 4-Chloro-2-hydroxy-pyridine
    • OZUXGFRLSKQVMI-UHFFFAOYSA-N
    • STL556801
    • BBL10
    • MDL： MFCD03093022
    • Inchi： 1S/C5H4ClNO/c6-4-1-2-7-5(8)3-4/h1-3H,(H,7,8)
    • InChI Key： OZUXGFRLSKQVMI-UHFFFAOYSA-N
    • SMILES： ClC1C=CNC(C=1)=O

Computed Properties

  • Exact Mass: 128.99800
  • Monoisotopic Mass: 128.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.35
  • Melting Point: 184.0 to 188.0 deg-C
  • Boiling Point: 309.1℃ at 760 mmHg
  • Flash Point: 290.7°Cat760mmHg
  • Refractive Index: 1.569
  • PSA: 33.12000
  • LogP: 1.44060
  • Solubility: Not determined

4-Chloro-2-hydroxypyridine Security Information

4-Chloro-2-hydroxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-hydroxypyridine Pricemore >>

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4-Chloro-2-hydroxypyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40673-25-4)4-Chloro-2-hydroxypyridine
Order Number:A6794
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):211.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40673-25-4)4-Chloro-2-hydroxypyridine
A6794
Purity:99%
Quantity:100g
Price ($):211.0
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